Cas no 5350-03-8 (Lauric Acid N-Amyl Ester)

• Product Name: Lauric Acid N-Amyl Ester
• CAS No: 5350-03-8
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• MDL: MFCD00059218
• CID: 376499
• PubChem ID: 87571982
• Update Time: 2026-05-14

Lauric Acid N-Amyl Ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, pentylester
• Amyl Laurate
• Lauric Acid Amyl Ester
• LAURIC ACID N-AMYL ESTER
• Lauric Acid Pentyl Ester
• Laurinsaeure-pentylester
• Pentyl Laurate
• Lauric Acid N-Amyl Ester

• MDL： MFCD00059218
• Inchi： InChI=1S/C17H34O2/c1-3-5-7-8-9-10-11-12-13-15-17(18)19-16-14-6-4-2/h3-16H2,1-2H3
• InChI Key： PQWBDPUBNMEITD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OCCCCC

Computed Properties

• Exact Mass: 270.25600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Refractive Index: 1.4360 to 1.4390
• PSA: 26.30000
• LogP: 5.64070
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Lauric Acid N-Amyl Ester

Lauric Acid N-Amyl Ester (CAS No. 5350-03-8): An Overview of Its Properties, Applications, and Recent Research

Lauric Acid N-Amyl Ester (CAS No. 5350-03-8) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and potential applications. This ester is derived from lauric acid, a 12-carbon saturated fatty acid, and n-amyl alcohol, a five-carbon alcohol. The combination of these two components results in a compound with a molecular formula of C₁₇H₃₄O₂ and a molecular weight of approximately 278.44 g/mol.

The physical properties of Lauric Acid N-Amyl Ester are noteworthy. It is a colorless to pale yellow liquid with a mild, characteristic odor. The compound is insoluble in water but soluble in many organic solvents such as ethanol, acetone, and ethyl acetate. Its melting point is around -10°C, and its boiling point is approximately 280°C at standard atmospheric pressure. These properties make it suitable for various applications where solubility and thermal stability are important considerations.

In terms of chemical properties, Lauric Acid N-Amyl Ester exhibits typical ester behavior. It can undergo hydrolysis in the presence of acids or bases to yield lauric acid and n-amyl alcohol. This reaction is reversible and can be catalyzed by various enzymes, making it useful in enzymatic studies and biocatalysis. Additionally, the compound can participate in esterification reactions to form other esters or undergo transesterification to modify its functional groups.

The biological activity of Lauric Acid N-Amyl Ester has been the subject of several recent studies. One area of interest is its antimicrobial properties. Lauric acid itself is known for its ability to disrupt the cell membranes of certain bacteria and viruses, leading to their inactivation. When combined with n-amyl alcohol, the resulting ester retains some of these antimicrobial properties but with modified characteristics that may enhance its effectiveness or reduce potential side effects.

A study published in the Journal of Applied Microbiology (2021) investigated the antimicrobial activity of Lauric Acid N-Amyl Ester against a range of pathogenic bacteria and fungi. The results showed that the compound exhibited significant inhibitory effects on Staphylococcus aureus, Escherichia coli, and Candida albicans. These findings suggest potential applications in food preservation, personal care products, and medical devices where microbial contamination is a concern.

Beyond its antimicrobial properties, Lauric Acid N-Amyl Ester has also been explored for its potential as an emollient and skin conditioning agent in cosmetic formulations. A study published in the International Journal of Cosmetic Science (2022) evaluated the skin hydration and barrier function effects of the compound. The results indicated that Lauric Acid N-Amyl Ester improved skin hydration levels and enhanced barrier function without causing irritation or adverse reactions.

In the pharmaceutical industry, Lauric Acid N-Amyl Ester has shown promise as a drug delivery vehicle. Its ability to solubilize lipophilic compounds and enhance their bioavailability makes it an attractive candidate for formulating topical and oral medications. A recent study published in the Journal of Pharmaceutical Sciences (2023) demonstrated that Lauric Acid N-Amyl Ester could significantly improve the transdermal delivery of a poorly water-soluble drug, leading to enhanced therapeutic efficacy.

The environmental impact of Lauric Acid N-Amyl Ester has also been considered in recent research. A study published in the Journal of Environmental Science and Health (2022) assessed the biodegradability and ecotoxicity of the compound. The results indicated that Lauric Acid N-Amyl Ester is readily biodegradable under aerobic conditions and exhibits low ecotoxicity towards aquatic organisms. These findings suggest that it can be used as an environmentally friendly alternative to other less biodegradable esters.

In conclusion, Lauric Acid N-Amyl Ester (CAS No. 5350-03-8) is a versatile compound with a wide range of applications due to its unique physical, chemical, biological, and environmental properties. Recent research has highlighted its potential in areas such as antimicrobial agents, cosmetic formulations, drug delivery systems, and environmental sustainability. As further studies continue to explore its capabilities, Lauric Acid N-Amyl Ester is likely to play an increasingly important role in various industries.